Cas no 2092378-82-8 (8H-Imidazo[2,1-c][1,4]oxazine-8-methanamine, 5,6-dihydro-)

• Product Name: 8H-Imidazo[2,1-c][1,4]oxazine-8-methanamine, 5,6-dihydro-
• CAS No: 2092378-82-8
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5254728
• Update Time: 2025-05-30

8H-Imidazo[2,1-c][1,4]oxazine-8-methanamine, 5,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• 8H-Imidazo[2,1-c][1,4]oxazine-8-methanamine, 5,6-dihydro-

• Inchi： 1S/C7H11N3O/c8-5-6-7-9-1-2-10(7)3-4-11-6/h1-2,6H,3-5,8H2
• InChI Key： FSKVTIZZAUUYHC-UHFFFAOYSA-N
• SMILES： O1CCN2C=CN=C2C1CN

Additional information on 8H-Imidazo[2,1-c][1,4]oxazine-8-methanamine, 5,6-dihydro-

8H-Imidazo[2,1-c][1,4]oxazine-8-methanamine, 5,6-dihydro- (CAS No. 2092378-82-8): A Comprehensive Overview

The compound 8H-Imidazo[2,1-c][1,4]oxazine-8-methanamine, 5,6-dihydro- (CAS No. 2092378-82-8) is a fascinating molecule with a unique structure that has garnered attention in various scientific domains. This compound belongs to the class of heterocyclic compounds, specifically imidazo[oxazine] derivatives. Its molecular formula is C₉H₁₄N₂O, and it exhibits a molecular weight of approximately 166.2 g/mol. The compound's structure features a fused ring system combining an imidazole and an oxazine moiety, with a methanamine substituent at the 8th position. This configuration imparts distinctive chemical and physical properties to the molecule.

Recent studies have highlighted the potential of imidazo[oxazine] derivatives in drug discovery and materials science. For instance, researchers have explored the antimicrobial properties of this compound class, demonstrating significant activity against various bacterial and fungal strains. The methanamine group in 8H-Imidazo[2,1-c][1,4]oxazine-8-methanamine has been shown to enhance bioavailability and improve pharmacokinetic profiles in preclinical models. These findings underscore the importance of this compound as a lead molecule for developing novel therapeutic agents.

The synthesis of CAS No. 2092378-82-8 involves a multi-step process that typically begins with the preparation of the imidazole core. This is followed by cyclization reactions to form the oxazine ring system and subsequent functionalization to introduce the methanamine substituent. The reaction conditions are optimized to ensure high yields and purity of the final product. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the synthesized compound.

In terms of physical properties, CAS No. 2092378-82-8 exhibits a melting point of approximately 155°C and is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and ethanol. These characteristics make it suitable for use in various chemical reactions and formulations. The compound's stability under different environmental conditions has also been evaluated, revealing its resistance to degradation under moderate thermal and oxidative stress.

The biological activity of CAS No. 2092378-82-8 has been extensively studied in recent years. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting potential applications in anti-inflammatory therapies. Additionally, studies on its interaction with cellular receptors have provided insights into its mechanism of action at the molecular level.

From an environmental perspective, the ecological impact of CAS No. 2092378-82-8 has been assessed through biodegradation studies. Results indicate that the compound undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in natural ecosystems.

In conclusion, CAS No. 2092378-82-8, or 8H-Imidazo[2,1-c][1,4]oxazine-8-methanamine, represents a promising molecule with diverse applications across chemistry and biology. Its unique structure, coupled with favorable physical and biological properties, positions it as a valuable tool for advancing scientific research and industrial applications.